2-({2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetyl}amino)benzenecarboxylic acid

• IUPAC Name: 2-[[2-[2-(trifluoromethyl)benzimidazol-1-yl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H12F3N3O3/c18-17(19,20)16-22-12-7-3-4-8-13(12)23(16)9-14(24)21-11-6-2-1-5-10(11)15(25)26/h1-8H,9H2,(H,21,24)(H,25,26)
• InChI Key: LAUHVKZNNKSBDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C17H12F3N3O3
• Molecular Weight: 363.29 g/mol

Description

This compound, also known as 2-((2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetyl)amino)benzenecarboxylic acid, is a chemical with the molecular formula C17H12F3N3O3. It’s available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C17H12F3N3O3. It contains a benzimidazole ring substituted with a trifluoromethyl group, an acetyl group, and an amino group. This is attached to a benzenecarboxylic acid moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the available resources.

Scientific Research Applications

Chemical Synthesis and Characterization

A significant application of compounds related to 2-({2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetyl}amino)benzenecarboxylic acid lies in their synthesis and characterization. For example, Ghandi et al. (2010) reported the preparation of bifunctional formyl-acid compounds that underwent one-pot reactions to produce novel 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole-1-carboxamides with moderate to excellent yields. These compounds offer a basis for further chemical research and development (Ghandi, Zarezadeh, & Taheri, 2010).

Interaction with Other Chemicals

Another research domain involves studying the interactions between benzimidazole derivatives and other chemicals. For instance, Santra and Dogra (1999) explored the spectral characteristics of the monocations of 2-(2′-aminophenyl)benzimidazole in various solvents, revealing insights into their chemical behavior under different conditions (Santra & Dogra, 1999).

Novel Synthesis Methods

Research by Ge et al. (2007) focused on the efficient one-pot synthesis of 2-trifluoromethyl and 2-difluoromethyl substituted benzimidazole, benzoxazole, and benzothiazole derivatives. This study highlights the versatility of related compounds in synthesizing new chemical entities with potential applications in drug development and other fields (Ge, Wang, Wan, Lu, & Hao, 2007).

Advanced Materials Development

Yang and Su (2005) reported on the synthesis of light-colored poly(amide-imide-imide)s based on tetraimide-dicarboxylic acid and various aromatic diamines, demonstrating the application of trifluoromethyl benzimidazole derivatives in creating new materials with desirable optical and mechanical properties (Yang & Su, 2005).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It would depend on its intended use, which is not provided.